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Compound of Interest

Compound Name: Metabolex-36

Cat. No.: B608977 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation and in vivo

administration of Metabolex-36, a selective G protein-coupled receptor 120 (GPR120/FFAR4)

agonist. The following sections detail the necessary materials, formulation procedures, and

administration guidelines for preclinical studies in murine models.

Product Information and Storage
Product Name: Metabolex-36

Mechanism of Action: Selective GPR120 agonist. Activation of GPR120 stimulates Gαq,

Gαs, and β-arrestin signaling pathways, leading to increased GLP-1 secretion and anti-

inflammatory effects.[1]

Solubility: Soluble in Dimethyl Sulfoxide (DMSO).

Storage Conditions: For short-term storage (days to weeks), keep at 0 - 4°C in a dry, dark

environment. For long-term storage (months to years), store at -20°C.

In Vivo Formulation and Dosing
Quantitative Data Summary
The following table summarizes key in vitro and in vivo parameters for Metabolex-36 in mice.
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Parameter Value Species Assay/Route Reference

EC50 (mouse

GPR120)
130 ± 20 nM Mouse

Dynamic Mass

Redistribution

(DMR)

[1]

EC50 (human

GPR120)
1800 ± 190 nM Human

Calcium

Mobilization
[1]

Oral Gavage

Dose (OGTT)

30, 100, 300

mg/kg
Mouse

Oral Glucose

Tolerance Test
[2][3]

Oral Gavage

Dose (IVGTT)
100 mg/kg Mouse

Intravenous

Glucose

Tolerance Test

[1]

Vehicle for Oral

Gavage

0.5% HPMC,

0.1% Tween-80

in water

Mouse In vivo studies [1]

Pharmacokinetic

Note

Short half-life,

suitable for acute

studies

Mouse In vivo studies [1]

Preparation of Dosing Solution for Oral Gavage
This protocol describes the preparation of a 10 mg/mL suspension of Metabolex-36 in a

vehicle suitable for oral administration in mice.

Materials:

Metabolex-36 powder

Hydroxypropyl methylcellulose (HPMC)

Tween-80 (Polysorbate 80)

Sterile, deionized water

Sterile conical tubes (15 mL and 50 mL)

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC5716539/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5716539/
https://www.researchgate.net/figure/Effect-of-Metabolex-36-and-AZ13581837-on-oral-glucose-tolerance-in-mice-Effect-of_fig4_321579976
https://www.researchgate.net/publication/321579976_The_acute_glucose_lowering_effect_of_specific_GPR120_activation_in_mice_is_mainly_driven_by_glucagon-like_peptide_1
https://pmc.ncbi.nlm.nih.gov/articles/PMC5716539/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5716539/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5716539/
https://www.benchchem.com/product/b608977?utm_src=pdf-body
https://www.benchchem.com/product/b608977?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608977?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Magnetic stirrer and stir bar

Sonicator (optional)

Analytical balance

Spatula

Protocol:

Prepare the Vehicle (0.5% HPMC, 0.1% Tween-80 in water):

For 10 mL of vehicle, weigh 50 mg of HPMC and 10 mg of Tween-80.

In a 15 mL conical tube, add the Tween-80 to 9.94 mL of sterile water. Mix thoroughly.

Slowly add the HPMC to the Tween-80 solution while vortexing or stirring to prevent

clumping.

Stir the solution for at least 1 hour, or until the HPMC is fully dissolved and the solution is

clear. Gentle heating can aid dissolution, but the solution should be cooled to room

temperature before adding the compound.

Prepare the Metabolex-36 Suspension:

Weigh the required amount of Metabolex-36. For a 10 mg/mL solution, weigh 100 mg of

Metabolex-36 for a final volume of 10 mL.

Add the weighed Metabolex-36 powder to the prepared vehicle.

Vortex the suspension vigorously for 5-10 minutes to ensure a homogenous mixture.

For improved homogeneity, sonicate the suspension for 10-15 minutes.

Visually inspect the suspension to ensure there are no large aggregates.

Administration:
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The typical volume for oral gavage in mice is 5-10 mL/kg. For a 25g mouse, a 100 mg/kg

dose would require the administration of 0.25 mL of the 10 mg/mL suspension.

Administer the suspension immediately after preparation to ensure homogeneity. If not

used immediately, vortex the suspension again before each administration.

Experimental Protocol: Oral Glucose Tolerance Test
(OGTT) in Mice
This protocol outlines the procedure for conducting an OGTT in mice using an oral gavage of

Metabolex-36.

Materials:

Metabolex-36 dosing solution (prepared as described above)

Glucose solution (2 g/kg body weight)

Glucometer and test strips

Mice (e.g., C57BL/6J)

Animal scale

Oral gavage needles (20-22 gauge, ball-tipped)

Syringes (1 mL)

Blood collection tubes (e.g., EDTA-coated capillaries)

Timer

Protocol:

Animal Acclimatization and Fasting:

House the mice in a controlled environment for at least one week before the experiment.
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Fast the mice for 6 hours prior to the experiment, with free access to water.

Baseline Measurements:

Weigh each mouse to calculate the required dose of Metabolex-36 and glucose.

Obtain a baseline blood glucose reading (t= -30 min) from the tail vein.

Metabolex-36 Administration:

Administer the prepared Metabolex-36 suspension or vehicle control via oral gavage at

the desired dose (e.g., 100 mg/kg).

Glucose Challenge:

Thirty minutes after the administration of Metabolex-36 (t= 0 min), administer the glucose

solution (2 g/kg) via oral gavage.

Blood Glucose Monitoring:

Measure blood glucose levels at 15, 30, 60, 90, and 120 minutes after the glucose

challenge.

Collect a small drop of blood from the tail vein for each measurement.

Data Analysis:

Plot the mean blood glucose concentration versus time for each treatment group.

Calculate the area under the curve (AUC) for blood glucose to quantify the glucose

excursion.

Signaling Pathways and Experimental Workflow
GPR120 Signaling Pathway
Activation of GPR120 by Metabolex-36 initiates two primary signaling cascades:
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Gαq/11 Pathway: This pathway leads to the activation of Phospholipase C (PLC), which in

turn generates inositol trisphosphate (IP3) and diacylglycerol (DAG). IP3 stimulates the

release of intracellular calcium, contributing to the secretion of glucagon-like peptide-1 (GLP-

1).

β-Arrestin-2 Pathway: This pathway is responsible for the anti-inflammatory effects of

GPR120 activation.
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Caption: GPR120 signaling cascade initiated by Metabolex-36.

Experimental Workflow for Oral Glucose Tolerance Test
The following diagram illustrates the key steps in performing an oral glucose tolerance test with

Metabolex-36.
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Caption: Workflow for an in vivo Oral Glucose Tolerance Test.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b608977?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC5716539/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5716539/
https://www.researchgate.net/figure/Effect-of-Metabolex-36-and-AZ13581837-on-oral-glucose-tolerance-in-mice-Effect-of_fig4_321579976
https://www.researchgate.net/publication/321579976_The_acute_glucose_lowering_effect_of_specific_GPR120_activation_in_mice_is_mainly_driven_by_glucagon-like_peptide_1
https://www.benchchem.com/product/b608977#how-to-prepare-metabolex-36-for-in-vivo-administration
https://www.benchchem.com/product/b608977#how-to-prepare-metabolex-36-for-in-vivo-administration
https://www.benchchem.com/product/b608977#how-to-prepare-metabolex-36-for-in-vivo-administration
https://www.benchchem.com/product/b608977#how-to-prepare-metabolex-36-for-in-vivo-administration
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b608977?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608977?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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